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Compound of Interest

4-Ethynyl-n-ethyl-1,8-
Compound Name:
naphthalimide

Cat. No.: B1663746

Essential Safety and Handling Guide for 4-
Ethynyl-n-ethyl-1,8-naphthalimide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Ethynyl-n-ethyl-1,8-naphthalimide in a laboratory setting. The
following information is critical for researchers, scientists, and professionals in drug
development to ensure safe handling and maintain a secure research environment.

Chemical Identifier:

« CAS Number: 912921-26-7[1][2][3]

« Molecular Formula: C16H11NO2[1][4]

« Molecular Weight: 249.26 g/mol [1][4]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 4-Ethynyl-n-ethyl-1,8-naphthalimide is not
readily available, a comprehensive safety plan can be developed by considering the hazards of
the parent compound, 1,8-naphthalimide, and the reactive ethynyl group.
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Potential Hazards:

e Eye and Skin Irritation: Similar to 1,8-naphthalimide, this compound may cause irritation
upon contact with eyes and skin.[5]

e Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation.[5][6]

o Carcinogenicity and Reproductive Effects: Some ethynyl-containing compounds are
considered hazardous and may have carcinogenic or reproductive effects.[6][7][8][9]

o Explosive Dust-Air Mixture: Fine dust particles of organic compounds can form explosive
mixtures with air.[8]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standards. A face shield
is recommended when there is
a risk of splashing or

explosion.[10]

To protect eyes from dust
particles and chemical

splashes.

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves)
should be worn.[10] Gloves
should be inspected before
use and disposed of after
contact with the chemical.[5]
[10]

To prevent skin contact and

absorption.

Body Protection

A Nomex® or similar flame-
resistant lab coat, fully
buttoned, over cotton clothing.
[10] Long pants and closed-
toe, closed-heel shoes are

mandatory.[10]

To protect skin from accidental

spills and to minimize fire risk.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
engineering controls (e.g.,
fume hood) are insufficient or
when handling large quantities
where dust generation is likely.
[51[10]

To prevent inhalation of

harmful dust particles.

Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[11]
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Avoid generating dust.[5][11]

Do not get in eyes, on skin, or on clothing.[5]

Avoid ingestion and inhalation.[5]

Wash hands thoroughly after handling.[6][9]
Storage:

e Store at -20°C in a tightly closed container.[1][2]
o Keep in a dry and well-ventilated place.[5][11]

o Store locked up.[8][9]

First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[5]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[5] Remove contaminated clothing.

Move to fresh air. If not breathing, give artificial
Inhalation respiration. Get medical attention if symptoms

occur.[5]

Clean mouth with water and drink plenty of
) water afterward. Get medical attention if
Ingestion . N
symptoms occur.[5] Do NOT induce vomiting.

[11]

Accidental Release and Disposal Plan

Accidental Release:
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Ensure adequate ventilation and wear appropriate PPE.[5]

Avoid dust formation.[5]

Sweep up the spilled solid material and shovel it into a suitable container for disposal.[5]

Clean the spill area thoroughly.

Disposal:

» Dispose of the chemical waste in accordance with local, state, and federal regulations.
o Contact a licensed professional waste disposal service.[9]

o Contaminated packaging should be disposed of as unused product.[9]

Experimental Workflow

The following diagram outlines the standard workflow for handling 4-Ethynyl-n-ethyl-1,8-
naphthalimide in a research setting, from preparation to post-experiment cleanup.
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Preparation
(Don PPE, Prepare Workspace)

Proceed with caution

Weighing
(In Fume Hood, Minimize Dust)

l

Dissolution
(Use Appropriate Solvent, e.g., DMSO)

Reaction/Experiment

(Maintain Ventilation)

Cleanup
(Decontaminate Glassware)

Waste Disposal
(Segregate Waste Streams)

De-Gowning
(Remove PPE Correctly)

Hand Washing
(Thoroughly Wash Hands)

Click to download full resolution via product page

Handling Workflow for 4-Ethynyl-n-ethyl-1,8-naphthalimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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